![molecular formula C21H18BrN5O2S B2387540 N-(4-bromo-2-methylphenyl)-2-[8-(3-methylphenyl)sulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide CAS No. 1251588-76-7](/img/structure/B2387540.png)
N-(4-bromo-2-methylphenyl)-2-[8-(3-methylphenyl)sulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
Description
N-(4-bromo-2-methylphenyl)-2-[8-(3-methylphenyl)sulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide is a useful research compound. Its molecular formula is C21H18BrN5O2S and its molecular weight is 484.37. The purity is usually 95%.
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Scientific Research Applications
Anticancer Research:
CHEMBL4524947 has shown promise as a potential anticancer agent. Researchers are investigating its effects on tumor cell growth, apoptosis (programmed cell death), and inhibition of specific cancer pathways. Preclinical studies have demonstrated its ability to interfere with cancer cell proliferation, making it a candidate for further investigation in cancer therapy .
Antimicrobial Activity:
The compound’s unique chemical structure suggests potential antimicrobial properties. Researchers are exploring its effectiveness against bacteria, fungi, and even drug-resistant strains. Early studies indicate that CHEMBL4524947 may disrupt microbial membranes or interfere with essential cellular processes, making it a valuable target for novel antibiotics .
Neurological Disorders:
CHEMBL4524947’s interactions with neural receptors have sparked interest in neurological research. It may modulate neurotransmitter systems, impacting conditions like epilepsy, neurodegenerative diseases, and pain management. Investigating its effects on specific receptors (e.g., GABA receptors) could reveal therapeutic opportunities .
Metabolic Disorders:
Researchers are exploring CHEMBL4524947’s impact on metabolic pathways. Its potential as a modulator of enzymes involved in metabolism (e.g., cytochrome P450 enzymes) could lead to novel treatments for metabolic disorders such as diabetes and obesity. Understanding its metabolic stability and interactions is crucial .
Chemoinformatics and Drug Design:
Given its complex structure, CHEMBL4524947 serves as an interesting case for chemoinformatics studies. Researchers analyze its physicochemical properties, predict bioavailability, and explore structure-activity relationships. These insights aid in designing more effective analogs or derivatives for drug development .
properties
IUPAC Name |
N-(4-bromo-2-methylphenyl)-2-[8-(3-methylphenyl)sulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18BrN5O2S/c1-13-4-3-5-16(10-13)30-20-19-25-27(21(29)26(19)9-8-23-20)12-18(28)24-17-7-6-15(22)11-14(17)2/h3-11H,12H2,1-2H3,(H,24,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSAIBXQIUHHDQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)SC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=C(C=C(C=C4)Br)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18BrN5O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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